
Prudent Disposal of AZD0095: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AZD0095

Cat. No.: B10854968 Get Quote

Providing essential safety and logistical information for the proper disposal of the selective

MCT4 inhibitor, AZD0095, is critical for maintaining a safe laboratory environment and ensuring

regulatory compliance. As a potent, orally active antineoplastic agent used in oncology

research, all materials that have come into contact with AZD0095 must be treated as

hazardous waste.[1] While a specific Safety Data Sheet (SDS) with explicit disposal

instructions for AZD0095 is not publicly available, established protocols for the disposal of

cytotoxic agents provide a clear framework for its safe management.

Researchers and laboratory personnel must adhere to their institution's specific protocols and

local regulations for hazardous waste disposal. The following guidelines are based on general

best practices for handling and disposing of cytotoxic compounds.

Segregation and Disposal of AZD0095 Waste
Proper segregation of waste at the point of generation is paramount to prevent cross-

contamination and ensure correct disposal.

1. Unused or Expired AZD0095:

Solid AZD0095 should be disposed of in its original container or a clearly labeled, sealed

container.

Solutions of AZD0095 should not be disposed of down the drain.[2] They should be collected

in a designated, leak-proof hazardous waste container.
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2. Contaminated Materials:

Personal Protective Equipment (PPE): Gloves, lab coats, and other disposable PPE

contaminated with AZD0095 should be placed in a designated hazardous waste container,

often a yellow or black bin specifically for cytotoxic waste.[2]

Labware: Glassware, pipette tips, and other lab supplies that have come into contact with

AZD0095 must be treated as hazardous waste. They should be collected in a puncture-

resistant container.

Cleaning Materials: Wipes, absorbent pads, and other materials used for cleaning spills or

decontaminating surfaces should be disposed of as cytotoxic waste.[2]

3. Waste Container Management:

All waste containers must be clearly labeled with the contents (e.g., "AZD0095 Waste,"

"Cytotoxic Waste").

Containers should be securely sealed when not in use and when they are three-quarters full

to prevent spills.[2]

Store sealed waste containers in a designated, secure area away from general laboratory

traffic until they are collected by environmental health and safety (EHS) personnel.[2]

Decontamination Procedures
For surfaces and equipment contaminated with AZD0095, a multi-step decontamination

process is recommended:

Initial Cleaning: Use a detergent solution to wipe the contaminated surface.[2]

Rinsing: Wipe the surface with sterile water to remove any residual detergent.[2]

Final Decontamination: Use a 70% isopropyl alcohol solution to disinfect and remove any

remaining chemical residues.[2]

Quantitative Data for AZD0095
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The following table summarizes key quantitative information for the handling and storage of

AZD0095, which can inform preparation and subsequent disposal of stock solutions.

Property Value Notes

IC50 (MCT4) 1.3 nM
Potency against the target

protein.[1][3][4]

Solubility in DMSO Up to 21 mg/mL

May require warming to 50°C

and ultrasonication for

complete dissolution.[3]

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month

Aliquot solutions to avoid

repeated freeze-thaw cycles.

[4]

Experimental Protocols: Preparation of
Formulations
The preparation of AZD0095 for in vivo studies involves specific solvents and procedures. The

disposal of any unused formulations should follow the guidelines for liquid cytotoxic waste.

Oral Administration Formulation (Example):[4]

Prepare a 10.0 mg/mL stock solution of AZD0095 in DMSO.

To prepare a 1 mg/mL working solution, take 100 µL of the DMSO stock solution.

Add the stock solution to 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of saline to reach a final volume of 1 mL.

All materials used in this process, including pipette tips, tubes, and unused solution, must be

disposed of as hazardous waste.
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Below is a diagram illustrating the workflow for the proper disposal of waste generated from

laboratory activities involving AZD0095.
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Caption: Workflow for the segregation and disposal of AZD0095 laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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